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Compound of Interest

Compound Name:
1,4-Bis(5-phenyl-2-

oxazolyl)benzene

Cat. No.: B158461 Get Quote

POPOP as a Laser Dye: A Technical Guide
Introduction

1,4-bis(5-phenyloxazol-2-yl)benzene, commonly known as POPOP, is a highly efficient organic

scintillator and fluorescent laser dye.[1][2] Renowned for its high fluorescence quantum yield,

significant Stokes shift, and good photostability, POPOP is a subject of interest in various

scientific and technical fields.[1] It is frequently utilized as a wavelength shifter in scintillation

counters, converting ultraviolet (UV) radiation into visible violet light, and as a gain medium in

liquid and vapor-phase dye lasers.[2][3][4] This technical guide provides a comprehensive

review of POPOP's properties as a laser dye, detailing its photophysical characteristics,

experimental protocols for its synthesis and use, and key performance data.

Core Properties of POPOP
POPOP is a solid, crystalline organic compound at standard conditions. Its fundamental

physical and chemical properties are summarized below.
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Property Value Reference(s)

IUPAC Name
1,4-bis(5-phenyl-1,3-oxazol-2-

yl)benzene
N/A

Synonym(s)
2,2′-p-Phenylene-bis(5-

phenyloxazole)

Molecular Formula C₂₄H₁₆N₂O₂

Molecular Weight 364.40 g/mol

Appearance Powder [5]

Melting Point 241 - 246 °C [5]

CAS Number 1806-34-4

Photophysical Characteristics
The efficacy of POPOP as a laser dye is rooted in its excellent photophysical properties. It

strongly absorbs light in the near-UV spectrum and emits in the violet region. This large

separation between absorption and emission bands, known as the Stokes shift, is

advantageous for laser applications as it minimizes self-absorption of the emitted light by the

dye solution.

The key photophysical parameters of POPOP in various solvents are compiled in the table

below. These values can vary depending on the solvent's polarity and viscosity.
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Parameter Value
Solvent /
Conditions

Reference(s)

Absorption Maximum

(λ_max)
356 nm General [6]

356.2 nm Cyclohexane

Emission Maximum

(λ_em)
407 nm General [6]

410 nm General [2]

≤ 425 nm Not Specified [5]

Molar Extinction

Coefficient (ε)
47,000 M⁻¹cm⁻¹

Cyclohexane (at 356.2

nm)

Fluorescence

Quantum Yield (Φ_f)
0.93 Cyclohexane

up to 97.5% Cyclohexane [1]

91% Ethanol [1]

0.85 Not Specified [5]

Excited-State Lifetime

(τ)
1.5 ns Not Specified [5]

Stokes Shift 51 nm General [6]

Below is a simplified Jablonski diagram illustrating the electronic transitions in a POPOP

molecule that are relevant to its function as a laser dye.
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Simplified Jablonski Diagram for POPOP

S₀ (Ground State) S₁ (First Excited Singlet State)

T₁ (First Excited Triplet State)

 Intersystem
 Crossing (ISC)

Click to download full resolution via product page

Caption: Energy level transitions in POPOP, including absorption, fluorescence, and lasing.

Experimental Protocols
Synthesis of POPOP
A common and efficient method for preparing POPOP involves a two-step process.[7]
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Starting Materials

Reaction Steps

Products

2-Aminoacetophenone

Step 1: Intermediate Synthesis
(Reaction in a suitable solvent)

Terephthaloyl Dichloride

Intermediate Product

Step 2: Cyclization
(Reaction with conc. H₂SO₄)

Final Product (POPOP)

Click to download full resolution via product page

Caption: Components of a typical tunable dye laser system using POPOP as the gain medium.

Experimental Procedure:

The N₂ laser is aligned to direct its pulsed UV beam towards the cylindrical lens.

The cylindrical lens focuses the beam into a thin horizontal or vertical line just inside the front

face of the cuvette, exciting a narrow region of the POPOP solution. [8]3. The excited

POPOP molecules fluoresce, and the light travels along the axis of the excited region.

The mirrors of the resonant cavity provide optical feedback, amplifying the light through

stimulated emission with each pass through the excited dye. [9]5. A coherent,

monochromatic laser beam exits the cavity through the partially reflective output coupler.

If a diffraction grating is used, its angle can be adjusted to select a specific wavelength for

amplification, allowing the output of the dye laser to be tuned across POPOP's emission

spectrum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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